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Compound of Interest

Compound Name: Ethyl cyclohexylideneacetate

Cat. No.: B131199

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and synthesis of ethyl cyclohexylideneacetate, a valuable reagent in organic
synthesis.

Core Molecular Data

The fundamental molecular properties of ethyl cyclohexylideneacetate are summarized

below.
Property Value Citations
Molecular Formula C10H1602 [L1[2113]14]15]16]
Molecular Weight 168.23 g/mol [1112]
IUPAC Name ethyl 2-cyclohexylideneacetate  [5][7]
CAS Number 1552-92-7 [11[3][6]
Physical Form Clear Liquid [11[5]

Synthesis of Ethyl Cyclohexylideneacetate
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A primary and efficient method for synthesizing ethyl cyclohexylideneacetate is the Horner-
Wadsworth-Emmons (HWE) reaction.[8] This reaction involves the condensation of a
phosphonate-stabilized carbanion with a carbonyl compound, in this case, cyclohexanone.[8]
The HWE reaction is often preferred over the Wittig reaction for preparing olefins with adjacent
electron-withdrawing groups.[9][10]

The following protocol is a detailed methodology for the synthesis of ethyl
cyclohexylideneacetate.

Materials:

Sodium hydride (50% dispersion in mineral oil)[9][10]

Dry benzene[9][10]

Triethyl phosphonoacetate[9][10]

Cyclohexanone[9][10]
Procedure:

o Adry, three-necked flask is charged with sodium hydride and dry benzene under a nitrogen
atmosphere.[10]

o Triethyl phosphonoacetate is added dropwise to the stirred mixture, maintaining a
temperature of 30-35°C. Hydrogen gas will evolve during this step.[10]

 After the addition is complete, the mixture is stirred for one hour at room temperature to
ensure the complete formation of the phosphonate carbanion.[9]

o Cyclohexanone is then added dropwise, keeping the temperature between 20-30°C with
cooling. A precipitate of sodium diethyl phosphate will form.[9]

e The mixture is heated to 60-65°C for 15 minutes.[9]

 After cooling, the mother liquor is decanted. The precipitate is washed with warm benzene.
[9][10]
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¢ The benzene is distilled from the combined mother liquor and washes.[9][10]
e The final product, ethyl cyclohexylideneacetate, is purified by vacuum distillation.[9][10]

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the Horner-Wadsworth-Emmons synthesis of
ethyl cyclohexylideneacetate.

Sodium Hydride (NaH)

‘Workup & Purification Final Product

Addition of Cyclohexanone | Decant Mother Liguor |—>| Wash Precipitate. |—>| Distil Benzene |—>| Vacuum Distillation |»4|

Ethyl Cyclohexylideneacetate
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Click to download full resolution via product page

Caption: Horner-Wadsworth-Emmons synthesis workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl
Cyclohexylideneacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131199#ethyl-cyclohexylideneacetate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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